FURFURYL METHYL ETHER
FURFURYL METHYL ETHER
2-(Methoxymethyl)furan, also known as 2-furfuryl methyl ether or fema 3159, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-(Methoxymethyl)furan is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-(methoxymethyl)furan is primarily located in the cytoplasm. 2-(Methoxymethyl)furan exists in all eukaryotes, ranging from yeast to humans. 2-(Methoxymethyl)furan is a coffee and roasted tasting compound that can be found in coffee and coffee products and nuts. This makes 2-(methoxymethyl)furan a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
13679-46-4
VCID:
VC0088890
InChI:
InChI=1S/C6H8O2/c1-7-5-6-3-2-4-8-6/h2-4H,5H2,1H3
SMILES:
COCC1=CC=CO1
Molecular Formula:
C6H8O2
Molecular Weight:
112.13 g/mol
FURFURYL METHYL ETHER
CAS No.: 13679-46-4
Main Products
VCID: VC0088890
Molecular Formula: C6H8O2
Molecular Weight: 112.13 g/mol
| CAS No. | 13679-46-4 |
|---|---|
| Product Name | FURFURYL METHYL ETHER |
| Molecular Formula | C6H8O2 |
| Molecular Weight | 112.13 g/mol |
| IUPAC Name | 2-(methoxymethyl)furan |
| Standard InChI | InChI=1S/C6H8O2/c1-7-5-6-3-2-4-8-6/h2-4H,5H2,1H3 |
| Standard InChIKey | GANSPRKOWQQXPE-UHFFFAOYSA-N |
| SMILES | COCC1=CC=CO1 |
| Canonical SMILES | COCC1=CC=CO1 |
| Boiling Point | 132.0 °C |
| Density | d204 1.02 1.013-1.019 |
| Physical Description | Clear to yellow liquid; Airy, roasted coffee aroma |
| Description | 2-(Methoxymethyl)furan, also known as 2-furfuryl methyl ether or fema 3159, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-(Methoxymethyl)furan is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-(methoxymethyl)furan is primarily located in the cytoplasm. 2-(Methoxymethyl)furan exists in all eukaryotes, ranging from yeast to humans. 2-(Methoxymethyl)furan is a coffee and roasted tasting compound that can be found in coffee and coffee products and nuts. This makes 2-(methoxymethyl)furan a potential biomarker for the consumption of these food products. |
| Solubility | Insoluble in water; Soluble in ether Soluble (in ethanol) |
| PubChem Compound | 61661 |
| Last Modified | Nov 11 2021 |
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